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Compound of Interest

Compound Name: 3-Hexadecanone

Cat. No.: B095793

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hexadecanone, a long-chain
aliphatic ketone. It details its various synonyms and alternative names, summarizes its key
chemical and physical properties, and presents a detailed analytical workflow for its separation
and analysis. This document is intended to serve as a valuable resource for professionals in
research, chemical synthesis, and drug development who may be working with or investigating
this compound.

Nomenclature and Identification

Accurate identification of chemical compounds is critical in scientific research and
development. 3-Hexadecanone is known by several alternative names and is assigned
specific identifiers by various chemical and regulatory databases. A consolidated list of these
identifiers is provided in the table below for easy reference.
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Identifier Type Value

IUPAC Name hexadecan-3-one

Synonyms Ethyl tridecyl ketone, Ethyl n-tridecyl ketone

CAS Number 18787-64-9

EC Number 242-572-6

PubChem CID 87789

ChEBI ID CHEBI:179365

LIPID MAPS ID LMFA12000188

Molecular Formula C16H320

Molecular Weight 240.42 g/mol
INChl=1S/C16H320/c1-3-5-6-7-8-9-10-11-12-

InChl 13-14-15-16(17)4-2/h3-15H2,1-2H3

InChlKey LTMXHUUHBSCKEK-UHFFFAOYSA-N

SMILES CCCCCcCcCccececececec(=0)ce

Physicochemical Properties

Understanding the physical and chemical properties of 3-Hexadecanone is essential for its

handling, storage, and application in experimental settings.

Property

Value

Physical Description

White crystalline solid[1]

Melting Point 42-44 °C
Boiling Point 140 °C at 2 mmHg
Solubility Insoluble in water. Soluble in organic solvents.

Kovats Retention Index

Standard non-polar: 1777, 1778; Semi-standard
non-polar: 1803[1]
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Experimental Protocol: Separation by High-
Performance Liquid Chromatography (HPLC)

The following section details an experimental protocol for the separation and analysis of 3-
Hexadecanone using reverse-phase high-performance liquid chromatography (RP-HPLC).
This method is suitable for purity assessment and quantification.[2]

Materials and Instrumentation

e Column: Newcrom R1 HPLC column
e Mobile Phase:

o Solvent A: Water

o Solvent B: Acetonitrile (MeCN)

» Acid Modifier: Phosphoric acid (for standard applications) or Formic acid (for Mass
Spectrometry compatible applications)

e Instrumentation: A standard HPLC system equipped with a UV detector.

Chromatographic Conditions

e Mode: Reverse Phase (RP)

» Mobile Phase Composition: A suitable gradient of Acetonitrile and Water. The exact gradient
will depend on the specific separation requirements and should be optimized in the
laboratory.

o Flow Rate: To be optimized based on column dimensions and particle size.

o Detection: UV detection at an appropriate wavelength for ketones (typically in the range of
200-220 nm).

o Column Temperature: Ambient or controlled as required for reproducibility.

Sample Preparation
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e Accurately weigh a known amount of the 3-Hexadecanone sample.

e Dissolve the sample in a suitable organic solvent, such as Acetonitrile or Methanol, to a
known concentration.

o Filter the sample solution through a 0.22 pum or 0.45 um syringe filter to remove any
particulate matter before injection into the HPLC system.

Analytical Procedure

o Equilibrate the HPLC column with the initial mobile phase composition for a sufficient amount
of time to ensure a stable baseline.

* Inject a known volume of the prepared sample onto the column.
e Run the HPLC method with the defined gradient and detection parameters.
o Record the chromatogram and integrate the peak corresponding to 3-Hexadecanone.

o For quantitative analysis, a calibration curve should be prepared using standards of known
concentration.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 3-
Hexadecanone, from sample preparation to data analysis.
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Caption: Workflow for the HPLC analysis of 3-Hexadecanone.
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Biological Context and Signaling Pathways

Currently, there is limited specific information available in the public domain directly implicating
3-Hexadecanone in defined signaling pathways. It has been identified as a component in the
plant Cochlospermum tinctorium.[1] While many long-chain ketones and related lipids are
known to play roles in cellular signaling, energy storage, and membrane structure, the precise
biological function and pathway involvement of 3-Hexadecanone remain an area for further
investigation.

Researchers interested in the potential biological activity of 3-Hexadecanone could explore its
effects on pathways commonly modulated by lipids, such as those involved in inflammation,
metabolic regulation, or cellular proliferation.

Conclusion

This technical guide has provided a detailed summary of the nomenclature, physicochemical
properties, and a standard analytical method for 3-Hexadecanone. The provided information
aims to support researchers and scientists in their work with this compound. Future research is
warranted to elucidate the potential biological roles and signaling pathway interactions of 3-
Hexadecanone, which may open new avenues for its application in drug development and
other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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